Cas no 1555548-90-7 (4-difluoro(phenyl)methylpiperidine)

• Product Name: 4-difluoro(phenyl)methylpiperidine
• CAS No: 1555548-90-7
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 6051631
• PubChem ID: 83855371
• Update Time: 2025-10-30

4-difluoro(phenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-difluoro(phenyl)methylpiperidine
• EN300-1861790
• 4-[difluoro(phenyl)methyl]piperidine
• 1555548-90-7

• Inchi： 1S/C12H15F2N/c13-12(14,10-4-2-1-3-5-10)11-6-8-15-9-7-11/h1-5,11,15H,6-9H2
• InChI Key： VURJWJQTNCFMRH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C1CCNCC1)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-difluoro(phenyl)methylpiperidine

Recent Advances in the Study of 4-Difluoro(phenyl)methylpiperidine (CAS: 1555548-90-7) and Its Applications in Chemical Biology and Medicine

The compound 4-difluoro(phenyl)methylpiperidine (CAS: 1555548-90-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from recent peer-reviewed publications, patent filings, and industry reports, ensuring the accuracy and timeliness of the data.

Recent studies have highlighted the role of 4-difluoro(phenyl)methylpiperidine as a key intermediate in the synthesis of novel bioactive molecules. Its piperidine core, combined with the difluoromethylphenyl moiety, offers a versatile scaffold for the development of compounds targeting various biological pathways. For instance, researchers have explored its utility in the design of central nervous system (CNS) agents, where its lipophilicity and ability to cross the blood-brain barrier are of particular interest. Additionally, the compound's fluorinated groups are believed to enhance metabolic stability, a critical factor in drug development.

One of the most promising applications of 4-difluoro(phenyl)methylpiperidine is in the field of oncology. Recent preclinical studies have demonstrated its efficacy as a building block for small-molecule inhibitors targeting specific kinases involved in cancer progression. For example, derivatives of this compound have shown inhibitory activity against receptor tyrosine kinases (RTKs), which are often overexpressed in various malignancies. These findings suggest that 4-difluoro(phenyl)methylpiperidine could serve as a valuable starting point for the development of next-generation anticancer therapies.

In addition to its potential in oncology, 4-difluoro(phenyl)methylpiperidine has also been investigated for its role in infectious disease research. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of novel antiviral agents incorporating this scaffold. The study found that certain derivatives exhibited potent activity against RNA viruses, including SARS-CoV-2, by interfering with viral replication mechanisms. These results underscore the compound's versatility and its potential to address unmet medical needs in the context of emerging infectious diseases.

The synthesis of 4-difluoro(phenyl)methylpiperidine has also been a focus of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound. These methodological improvements are critical for facilitating its broader application in drug discovery programs. Furthermore, computational studies have provided insights into the compound's conformational preferences and electronic properties, which are essential for rational drug design.

Despite these promising developments, challenges remain in the optimization of 4-difluoro(phenyl)methylpiperidine-based therapeutics. Issues such as selectivity, toxicity, and pharmacokinetic properties need to be addressed through further structure-activity relationship (SAR) studies. Nevertheless, the compound's unique chemical features and demonstrated biological activities make it a compelling candidate for continued investigation. Future research directions may include the exploration of its applications in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders.

In conclusion, 4-difluoro(phenyl)methylpiperidine (CAS: 1555548-90-7) represents a promising scaffold in chemical biology and medicinal chemistry. Its diverse applications, ranging from oncology to infectious diseases, highlight its potential to contribute to the development of novel therapeutics. As research in this area progresses, it will be important to further elucidate the compound's mechanisms of action and optimize its pharmacological properties. The findings summarized in this brief provide a foundation for future studies and underscore the importance of continued investment in this area of research.